3-(1-Methylpyrrolidin-2-yl)pyridine

• CAS No.: 22083-74-5
• Product Name: 3-(1-Methylpyrrolidin-2-yl)pyridine
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 3-(1-methylpyrrolidin-2-yl)pyridine
• Standard InChI: InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3
• Standard InChIKey: SNICXCGAKADSCV-UHFFFAOYSA-N
• SMILES: CN1CCCC1C2=CN=CC=C2
• Canonical SMILES: CN1CCCC1C2=CN=CC=C2
• Appearance: Assay:≥98%A neat oil
• Density: Relative density (water = 1): 1.01
• Flash Point: 95 °C c.c.
• Melting Point: -80 °C
• Physical Description: OILY COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR.
• Description: (±)-Nicotine is the racemic mixture of the dominant alkaloid found in tobacco plants. It acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs; Kis = 481 and 11.1 nM for α3β4 and α4β2 subtypes, respectively) and possesses addictive and teratogenic properties. (−)-(S)-Nicotine is significantly more active at binding nAChRs compared to the (+)-(R) antipode, thus nicotine is typically synthesized as (−)-(S)-nicotine with only 0.2-1% of the (+)-(R) isomer present.
• Solubility: Solubility in water: miscible
• Synonyms: 3-(1-Methyl-2-pyrrolidinyl)pyridine; (±)-Nicotine; (±)-3-(1-Methyl-2-pyrrolidinyl)pyridine; (R,S)-Nicotine; (±)-Nicotine; 1-Methyl-2-(3-pyridyl)pyrrolidine; DL-Nicotine
• Vapor Density: Relative vapor density (air = 1): 5.6
• Vapor Pressure: Vapor pressure, kPa at 20 °C: 0.006
• PubChem Compound: 942
• Last Modified: Nov 11 2021